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Compound of Interest

Compound Name: Prenyl acetate

Cat. No.: B049485

In the realm of fragrance chemistry, the selection of individual aroma components is critical to
the creation of a balanced and impactful scent profile. Among the vast palette of fruity esters
available to perfumers, Prenyl acetate and Isoamyl acetate are two molecules that, while
sharing some olfactory characteristics, offer distinct nuances in performance and application.
This guide provides a detailed comparison of these two fragrance ingredients, supported by
physicochemical data and outlining experimental protocols for their evaluation.

Physicochemical and Olfactory Properties

Prenyl acetate and Isoamyl acetate are both organic esters that contribute bright, fruity notes
to fragrance compositions. However, their structural differences lead to variations in their scent
profiles, volatility, and tenacity.
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Property

Prenyl Acetate

Isoamyl Acetate

Chemical Name

3-Methyl-2-butenyl acetate

3-Methylbutyl acetate

CAS Number

1191-16-8[1]

123-92-2[2][3]

Molecular Formula

C7H1202[1]

C7H1402[2]

Molecular Weight 128.17 g/mol [1] 130.19 g/mol [2]
Fruity, pear, green, with floral
nuances. Described as less Sweet, fruity, with a strong
pungent and longer lasting resemblance to banana and
Odor Profile than amyl acetate.[4][5] It is pear.[2][7] At high

also noted to be less evocative
of banana and its sweet aspect
compared to isoamyl acetate,

with a more etheric smell.[6]

concentrations, it can have a

sharp, solvent-like character.

[6]7]

Volatility/Tenacity

Headspace volatility is
considered high.[6] Tenacity on
a blotter is reported as less
than 3 hours.[4] One source
suggests it is longer lasting

than amyl acetate.

Functions as a top note with
limited persistence, lasting
approximately four hours on a
blotter.[3]

Boiling Point

152°C[1][6]

142°C[2]

Flash Point

49°C (120.2°F)[1][6]

25°C (77°F)[2]

Vapor Pressure

2.2783 mmHg @ 23°C[1][6]

3.375 mmHg @ 20°C, 5.678
mmHg @ 25°CJ[2]

Odor Threshold

Data not readily available.

2 to 43 ppb (0.0000043%)[2].
Another source indicates a
detection odor threshold of 3.4

ppbv.[8]

Applications in Fragrance Compositions

Both esters are valued for their ability to impart a fruity character to a wide range of products.
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Prenyl Acetate is frequently utilized for its fresh and green fruity notes. It is particularly
effective in:

Top note enhancement: It provides a lift to the initial impression of a fragrance.[6]

» Fruity and floral accords: It is used to create banana and red fruit accords and to add a fruity
aspect to floral compositions.[1][6]

» Citrus and exotic blends: Its sweet and tropical notes enhance freshness in these types of
perfumes.[9]

e Personal care products: It is found in shampoos, soaps, body washes, and deodorants for its
pleasant aroma.[9]

Isoamyl Acetate is renowned for its distinct banana and pear-like scent. Its applications include:

Fruity accords: It is a key component in creating banana and pear notes.[2][7]

Jasmine enhancement: In small quantities, it can amplify the fruity undertones of jasmine
notes without being distinctly recognizable as banana.[2][3]

Gourmand fragrances: It contributes a candy-like sweetness to dessert-inspired scents.[7]

Broad consumer products: Its recognizable fruity scent is used in air fresheners, cleaning
products, and cosmetics.[7]

Experimental Protocols for Fragrance Evaluation

To objectively compare the performance of Prenyl acetate and Isoamyl acetate, standardized
experimental protocols are essential.

Olfactory Evaluation via Blotter Testing

A common method for assessing the odor profile and tenacity of fragrance ingredients is
through blotter testing.

Methodology:
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Preparation: Prepare solutions of Prenyl acetate and Isoamyl| acetate at a standard
concentration (e.g., 10% in a neutral solvent like ethanol).

Application: Dip labeled fragrance blotters into each solution to a consistent depth and for a
standardized duration.

Evaluation: A panel of trained sensory analysts evaluates the odor of the blotters at specific
time intervals (e.g., immediately after drying, 15 minutes, 30 minutes, 1 hour, 2 hours, 4
hours, and 24 hours).

Data Collection: Panelists rate the intensity of the fragrance on a scale (e.g., 1-9) and
provide descriptive terms for the scent profile at each time point. The time at which the odor
is no longer detectable is recorded as the tenacity.
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Figure 1. A generalized workflow for the comparative evaluation of fragrance ingredients.

Instrumental Analysis via Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)

Headspace GC-MS is a powerful technique for quantifying the volatility and stability of

fragrance molecules.
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Methodology:

o Sample Preparation: A precise amount of the fragrance ingredient is placed in a sealed
headspace vial. For stability testing, the ingredient can be incorporated into a product base
(e.g., a simple lotion or soap base).

 Incubation: The vial is incubated at a controlled temperature for a specific time to allow the
volatile compounds to equilibrate in the headspace.

« Injection and Analysis: A sample of the headspace gas is automatically injected into the GC-
MS system. The gas chromatograph separates the volatile components, and the mass
spectrometer identifies and quantifies them.

o Data Interpretation: By analyzing the concentration of the target acetate in the headspace
over time, its evaporation rate and stability within a given formulation can be determined.

Conclusion

Both Prenyl acetate and Isoamyl acetate are valuable tools in the perfumer's palette, each
offering a unique fruity character. Prenyl acetate provides a greener, more nuanced pear-like
scent with potentially greater longevity compared to other amyl acetates, making it suitable for
adding a sophisticated freshness. Isoamyl acetate delivers a powerful and recognizable
banana-pear note, ideal for creating bold fruity and gourmand fragrances. The choice between
them will ultimately depend on the desired olfactory direction and the specific performance
requirements of the final application. The experimental protocols outlined provide a framework
for researchers and fragrance developers to conduct their own comparative assessments and
make informed decisions based on robust data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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